Cas no 2241086-36-0 (tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate)

• Product Name: tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• CAS No: 2241086-36-0
• MF: C₁₁H₂₀N₂O₂
• MW: 212.29
• MDL: MFCD28397628
• CID: 5096135
• PubChem ID: 91844868
• Update Time: 2026-03-02

tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-(1α,5α,6α)-3-azabicyclo[3.1.1]hept-6-yl-, 1,1-dimethylethyl ester, rel-
• tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• 2241086-36-0
• PS-17330
• tert-Butyl ((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• AKOS025395698
• AS-52261
• tert-butyl N-[exo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• 2409591-93-9
• tert-butyl N-[(1S,5R)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• CS-0049597
• tert-Butyl((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• Rel-tert-butyl ((1R,5S,6r)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• exo-tert-Butyl 3-azabicyclo[3.1.1]heptan-6-ylcarbamate
• Rel-tert-butyl ((1R,5S,6s)-3-azabicyclo[3.1.1]heptan-6-yl)carbamate
• tert-Butyl N-[(1R,5S)-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• P14662
• TERT-BUTYL N-[(1R,5S,6S)-3-AZABICYCLO[3.1.1]HEPTAN-6-YL]CARBAMATE
• endo-6-(Boc-amino)-3-azabicyclo[3.1.1]heptane
• Tert-butyln-[exo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate
• EN300-209121
• exo-6-(boc-amino)-3-azabicyclo[3.1.1]heptane
• endo-tert-Butyl 3-azabicyclo[3.1.1]heptan-6-ylcarbamate
• 1614256-81-3
• tert-Butyl (1R,5S,6s)-3-azabicyclo[3.1.1]heptan-6-ylcarbamate
• Carbamic acid, N-(1R,5S)-3-azabicyclo[3.1.1]hept-6-yl-, 1,1-dimethylethyl ester
• AS-80462
• CS-0309720
• EN300-209118
• TERT-BUTYL N-[(1R,5S,6R)-3-AZABICYCLO[3.1.1]HEPTAN-6-YL]CARBAMATE
• P15044
• P16710
• MFCD28397628

• MDL： MFCD28397628
• Inchi： 1S/C11H20N2O2/c1-11(2,3)15-10(14)13-9-7-4-8(9)6-12-5-7/h7-9,12H,4-6H2,1-3H3,(H,13,14)/t7-,8+,9+
• InChI Key： WULUIRLXYWAJQJ-BRPSZJMVSA-N
• SMILES： N([C@H]1[C@H]2CNC[C@@H]1C2)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 212.152477885g/mol
• Monoisotopic Mass: 212.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 50.4Ų

Additional information on tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate

Comprehensive Overview of tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate (CAS No. 2241086-36-0)

The compound tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate (CAS No. 2241086-36-0) is a specialized bicyclic carbamate derivative with significant potential in pharmaceutical and organic synthesis. Its unique 3-azabicyclo[3.1.1]heptane scaffold makes it a valuable intermediate for drug discovery, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. Researchers are increasingly focusing on this compound due to its structural rigidity and ability to modulate biological targets with high specificity.

In recent years, the demand for azabicyclic compounds like tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate has surged, driven by advancements in neuropharmacology and precision medicine. A growing number of studies highlight its role in designing next-generation therapeutics for conditions such as neurodegenerative diseases and chronic pain management. The compound's carbamate-protected amine functionality also enhances its stability, making it suitable for multi-step synthetic routes in complex molecule assembly.

From a synthetic chemistry perspective, CAS No. 2241086-36-0 exemplifies the importance of bridged heterocycles in modern drug design. Its endo-configuration and sterically shielded nitrogen offer distinct advantages in stereoselective reactions, a topic frequently searched by chemists optimizing asymmetric synthesis protocols. The tert-butoxycarbonyl (Boc) group further provides orthogonal protection, aligning with trends in green chemistry by minimizing side reactions and improving atom economy.

Analytical characterization of tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and X-ray crystallography—methods widely discussed in online forums about structural elucidation. These analyses confirm the compound's purity and molecular geometry, critical parameters for researchers investigating structure-activity relationships (SAR) in medicinal chemistry projects.

Beyond pharmaceuticals, this compound has garnered attention in material science for its potential in designing functionalized polymers. The azabicyclo[3.1.1]heptane core's conformational constraints could inspire innovations in smart materials, a hot topic among scientists exploring bio-inspired engineering. Such interdisciplinary applications underscore why CAS 2241086-36-0 frequently appears in patent literature and academic databases.

For suppliers and manufacturers, ensuring consistent batch-to-batch reproducibility of tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate remains a priority, reflecting broader industry concerns about quality control in fine chemicals. Discussions on scalable synthesis and regulatory compliance often reference this compound as a case study for balancing cost-efficiency with technical specifications—a duality highly relevant to contract research organizations (CROs).

In summary, tert-butyl N-[endo-3-azabicyclo[3.1.1]heptan-6-yl]carbamate (CAS No. 2241086-36-0) represents a nexus of innovation across multiple scientific domains. Its versatility in drug development, catalysis, and material design positions it as a compound of enduring interest, particularly as researchers seek sustainable synthetic pathways and novel bioactive scaffolds to address unmet medical needs.